![molecular formula C7H3BrClNO2S B2842234 5-Bromo-3-chlorobenzoisothiazole 1,1-dioxide CAS No. 2247204-73-3](/img/structure/B2842234.png)
5-Bromo-3-chlorobenzoisothiazole 1,1-dioxide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-Bromo-3-chlorobenzoisothiazole 1,1-dioxide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as BCI and has a molecular formula of C7H2BrClNOS.
Scientific Research Applications
Diuretic and Antihypertensive Agents
1,2,4-Benzothiadiazine 1,1-dioxide derivatives, which are structurally related to 5-Bromo-3-chlorobenzoisothiazole 1,1-dioxide, have been long used in human therapy as diuretic and antihypertensive agents .
Treatment of Cardiovascular Diseases
1-Hydrazinophthalazine, a compound structurally related to 5-Bromo-3-chlorobenzoisothiazole 1,1-dioxide, is used for the treatment of various cardiovascular diseases .
Treatment of Various Diseases
Phthalazinone derivatives, which share structural features with 5-Bromo-3-chlorobenzoisothiazole 1,1-dioxide, are applied for the treatment of various diseases ranging from ovarian cancer to diabetes and allergy .
Potential Building Blocks in Medicinal Chemistry
2H-1,2,3-benzothiadiazine 1,1-dioxides, which combine the structural features of therapeutically efficient compound families, are potential building blocks in medicinal chemistry .
Anticancer Agents
5-Bromo derivatives of indole phytoalexins have been synthesized and evaluated for their antiproliferative/cytotoxic activity against seven human cancer cell lines . Some analogues showed better or comparable activity to that of cisplatin .
Antimicrobial Agents
5-Bromo-3-chlorobenzoisothiazole 1,1-dioxide and its derivatives could potentially be used as antimicrobial agents .
Mechanism of Action
Mode of Action
It is known that the compound interacts with its targets through hydrogen bonding and coordination interactions .
Result of Action
It is known that the compound can lead to the formation of large crystals and reduce defects in perovskite thin films .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 5-Bromo-3-chlorobenzoisothiazole 1,1-dioxide . .
properties
IUPAC Name |
5-bromo-3-chloro-1,2-benzothiazole 1,1-dioxide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3BrClNO2S/c8-4-1-2-6-5(3-4)7(9)10-13(6,11)12/h1-3H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSXAWVALGREKAY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Br)C(=NS2(=O)=O)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3BrClNO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.53 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-3-chloro-1,2-benzothiazole 1,1-dioxide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.